Cas no 121028-74-8 (Phenol,2-[[[3-(aminomethyl)phenyl]methyl]amino]-)

Phenol,2-[[[3-(aminomethyl)phenyl]methyl]amino]- structure
121028-74-8 structure
Product Name:Phenol,2-[[[3-(aminomethyl)phenyl]methyl]amino]-
CAS No:121028-74-8
MF:C14H16N2O
MW:228.289643287659
CID:200530
PubChem ID:44145835
Update Time:2025-04-19

Phenol,2-[[[3-(aminomethyl)phenyl]methyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-[[[3-(aminomethyl)phenyl]methyl]amino]-
    • 2-[[3-(aminomethyl)phenyl]methylamino]phenol
    • 2-{[3-(Aminomethyl)benzyl]amino}phenol
    • LogP
    • Phenol, 2-(((3-(aminomethyl)phenyl)methyl)amino)-
    • DTXSID90153110
    • 121028-74-8
    • Inchi: 1S/C14H16N2O/c15-9-11-4-3-5-12(8-11)10-16-13-6-1-2-7-14(13)17/h1-8,16-17H,9-10,15H2
    • InChI Key: IYYHJZMVTHPCCG-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1NCC1=CC=CC(CN)=C1

Computed Properties

  • Exact Mass: 228.12638
  • Monoisotopic Mass: 228.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.214
  • Boiling Point: 406.2°C at 760 mmHg
  • Flash Point: 199.5°C
  • Refractive Index: 1.675
  • PSA: 58.28
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